Cas no 6943-09-5 (1,3-Dioxane-4,6-dione,2,2-dimethyl-5-[(2,4,6-trimethylphenyl)methylene]-)

• Product Name: 1,3-Dioxane-4,6-dione,2,2-dimethyl-5-[(2,4,6-trimethylphenyl)methylene]-
• CAS No: 6943-09-5
• MF: C₁₆H₁₈O₄
• MW: 274.311725139618
• CID: 520006
• PubChem ID: 242764
• Update Time: 2025-04-19

1,3-Dioxane-4,6-dione,2,2-dimethyl-5-[(2,4,6-trimethylphenyl)methylene]- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxane-4,6-dione,2,2-dimethyl-5-[(2,4,6-trimethylphenyl)methylene]-
• CTK5C9834; AR-1D1507; 2,2-dimethyl-5-(2,4,6-trimethylbenzylidene)-1,3-dioxane-4,6-dione; 2,2-dimethyl-5-(2,4,6-trimethyl-benzylidene)-[1,3]dioxane-4,6-dione; AC1L6A5K; AC1Q6HH9; 2,2-Dimethyl-5-(2,4,6-trimethyl-benzyliden)-[1,3]dioxan-4,6-dion; NSC51639;
• 6943-09-5
• DTXSID10287582
• 2,2-dimethyl-5-[(2,4,6-trimethylphenyl)methylidene]-1,3-dioxane-4,6-dione
• NSC-51639
• NSC51639

• Inchi： 1S/C16H18O4/c1-9-6-10(2)12(11(3)7-9)8-13-14(17)19-16(4,5)20-15(13)18/h6-8H,1-5H3
• InChI Key： HCRQWJKEIZEFDN-UHFFFAOYSA-N
• SMILES： O1C(/C(/C(=O)OC1(C)C)=C\C1C(C)=CC(C)=CC=1C)=O

Computed Properties

• Exact Mass: 274.12054
• Monoisotopic Mass: 274.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 1.159
• Boiling Point: 486.6°C at 760 mmHg
• Flash Point: 252.9°C
• Refractive Index: 1.558
• PSA: 52.6
• LogP: 2.83130